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Test System /

Acaricide Target Pest Efficacy /| LC Key Findings
g Conditions 4 *° s g
Fenazaquin Varroa mite Laboratory & >80% reduction in High efficacy; lower
(Varroa Semi-Field Trials  mite abundance [1]  bee mortality;
destructor) / Honey bee potential alternative
colonies Varroacide [1].
Fenpyroximate Varroa mite Laboratory & 68% reduction in High efficacy;
(Varroa Semi-Field Trials  mite abundance [1]  registered for in-hive
destructor) / Honey bee use as Hivastan [1].
colonies
Fenpyroximate Two-Spotted Laboratory Spray 5.67 ppm [2] Showed high toxicity
Spider Mite Method / to adult mites [2].
(Tetranychus Susceptible
urticae) strain

Propargite

Two-Spotted
Spider Mite

Laboratory Spray
Method /

77.05 ppm [2]

Conventional
acaricide; less toxic
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Test System /

Acaricide Target Pest - Efficacy / LCso Key Findings
Conditions
(Tetranychus Susceptible than fenpyroximate in
urticae) strain this study [2].
Fenpyroximate Various Cell In vitro / SH- Induced Inhibits mitochondrial
Lines SY5Y and HelLa mitochondrial electron transport at
cells fragmentation & complex | [3].

decreased ATP [3]

Detailed Experimental Protocols

The data in the table is derived from standardized and recognized experimental methods. Here is a detailed

look at the key protocols:

e Apiarium Bioassay and Semi-Field Trials for Varroa Mite [1]

o Purpose: To evaluate the efficacy and safety of potential miticides on Varroa destructor and
honey bees (Apis mellifera).

o Laboratory Assessment: Groups of Varroa-infested worker bees were exposed to different
dilutions of candidate compounds in an "apiarium” setup. Mortality for both mites and bees was
recorded over 24 hours.

o Semi-Field Evaluation: Vetted compounds were tested in mini-colonies furnished with Varroa-
infested bees to assess efficacy in a more natural environment.

o Measurement: Efficacy was determined by the percentage reduction in Varroa mite
abundance.

o Laboratory Spray Toxicity for Spider Mites [2]

o Purpose: To assess the toxicity of acaricides against different life stages of the Two-Spotted
Spider Mite (Tetranychus urticae).

o Method: A spray method was used to treat a susceptible laboratory strain of T. urticae.

o Measurement: The Lethal Concentration 50 (LCso), which is the concentration required to Kkill
50% of the test population (adult mites in the data above), was calculated. Lower LCso values
indicate higher toxicity.

e Mitochondrial Function Assay [3]
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o Purpose: To investigate the effects of pesticides on mitochondrial function and morphology,

which relates to their mechanism of action.
o Cell Culture: Human cell lines (SH-SY5Y and HelLa) were treated with various pesticides.

o Morphology Assessment: Mitochondrial structure was visualized using confocal microscopy
after labeling with an antibody. Fragmentation indicates dysfunction.

o ATP Measurement: Intracellular ATP levels were measured using a luciferase-based assay to
assess the impact on cellular energy production.

Mechanism of Action Visualization

Fenazaquin and fenpyroximate share a similar biochemical target, which is distinct from many other

miticides. The following diagram illustrates their action.
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This mechanism involves the inhibition of the mitochondrial electron transport chain at Complex I, leading
to a disruption in ATP production. This action is cytotoxic and leads to mite death [3]. Propargite's specific

biochemical mode of action is not detailed in the provided search results.

Research Implications Summary

¢ Fenazaquin and Fenpyroximate are highly effective, modern miticides with a specific mode of action
(mitochondrial complex | inhibition) [1] [3]. They are promising candidates for managing resistant mite
populations, particularly in sensitive environments like honey bee hives [1].

e Propargite is a conventional acaricide, but the available data suggests it may have lower direct
toxicity against spider mites compared to fenpyroximate [2]. Its continued use is likely due to its
established role in resistance management programs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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